Cas no 141424-11-5 (4,4-dimethyl-5-(tetrahydro-2H-pyran-2-yloxy)pentanal)

• Product Name: 4,4-dimethyl-5-(tetrahydro-2H-pyran-2-yloxy)pentanal
• CAS No: 141424-11-5
• MF: C₁₂H₂₂O₃
• MW: 214.301284313202
• CID: 2106736
• PubChem ID: 14059378
• Update Time: 2025-04-21

4,4-dimethyl-5-(tetrahydro-2H-pyran-2-yloxy)pentanal Chemical and Physical Properties

Names and Identifiers

• 4,4-dimethyl-5-(tetrahydro-2H-pyran-2-yloxy)pentanal
• 141424-11-5
• NXVGENPMCVOAKM-UHFFFAOYSA-N
• DA-10518
• SCHEMBL2305844

• Inchi： 1S/C12H22O3/c1-12(2,7-5-8-13)10-15-11-6-3-4-9-14-11/h8,11H,3-7,9-10H2,1-2H3
• InChI Key： NXVGENPMCVOAKM-UHFFFAOYSA-N
• SMILES： O(C1CCCCO1)CC(C)(C)CCC=O

Computed Properties

• Exact Mass: 214.15689456Da
• Monoisotopic Mass: 214.15689456Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 35.5Ų